N-{2-[2-(4-fluorophenyl)-6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl]ethyl}-3,4-dimethoxybenzene-1-sulfonamide

• IUPAC Name: N-[2-[2-(4-fluorophenyl)-6-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl]ethyl]-3,4-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C21H21FN4O4S2/c1-13-19(31-21-24-20(25-26(13)21)14-4-6-15(22)7-5-14)10-11-23-32(27,28)16-8-9-17(29-2)18(12-16)30-3/h4-9,12,23H,10-11H2,1-3H3
• InChI Key: OCVFJQIXMNFAAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC(=NN12)C3=CC=C(C=C3)F)CCNS(=O)(=O)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C21H21FN4O4S2
• Molecular Weight: 476.5 g/mol
• CAS No.: 896280-01-6

Description

The compound “N-{2-[2-(4-fluorophenyl)-6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl]ethyl}-3,4-dimethoxybenzene-1-sulfonamide” is a complex organic molecule. It is a derivative of the 1,2,4-triazole class of compounds. These types of compounds have been synthesized as cytotoxic agents.

Synthesis Analysis

The synthesis of similar 1,2,4-triazole derivatives has been reported in the literature. These methods often involve reactions with various phenyl and ethyl groups, and can be carried out at room temperature.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined using techniques such as X-ray powder diffraction. These compounds often crystallize in specific space groups, with defined unit-cell parameters.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds often involve the reaction of dibenzoylacetylene and triazole derivatives. The IR absorption spectra of similar compounds have been characterized by the presence of two signals for C=O groups at 1650–1712 cm−1.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using various techniques. For example, the crystal structure of similar compounds has been solved and refined using conventional laboratory X-ray powder diffraction data and optimized using density functional techniques.

Mechanism of Action

Target of Action

The compound’s primary targets are likely to be aromatase enzymes and possibly EGFR and PARP-1 . Aromatase enzymes play a crucial role in the biosynthesis of estrogens, while EGFR and PARP-1 are involved in cell growth and DNA repair, respectively .

Mode of Action

The compound interacts with its targets by inhibiting their activity . This inhibition can lead to a decrease in estrogen production in the case of aromatase enzymes , and a reduction in cell growth and DNA repair in the case of EGFR and PARP-1 .

Biochemical Pathways

The affected pathways primarily involve estrogen biosynthesis, cell growth, and DNA repair . Downstream effects could include a decrease in estrogen-dependent cell growth, potentially leading to a reduction in the growth of certain types of cancer cells .

Pharmacokinetics

The impact on bioavailability would depend on these properties, as well as factors such as the compound’s stability and solubility .

Result of Action

The molecular and cellular effects of the compound’s action would likely include a decrease in estrogen-dependent cell growth and potentially a reduction in the growth of certain types of cancer cells . Additionally, the inhibition of EGFR and PARP-1 could lead to effects on cell growth and DNA repair .

Action Environment

Environmental factors that could influence the compound’s action, efficacy, and stability include pH, temperature, and the presence of other substances that could interact with the compound

Future Directions

The synthesis and development of new 1,2,4-triazoles with low toxicity are essential worldwide. Future research could focus on improving the synthesis methods of these compounds and exploring their potential applications.